Cas no 18076-30-7 (1H-Pyrazole,3,4,5-triphenyl-)
1H-Pyrazole,3,4,5-triphenyl- structure
Product Name:1H-Pyrazole,3,4,5-triphenyl-
CAS No:18076-30-7
MF:C21H16N2
MW:296.365144729614
CID:237513
PubChem ID:272614
Update Time:2025-04-19
1H-Pyrazole,3,4,5-triphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole,3,4,5-triphenyl-
- 3,4,5-triphenyl-1H-pyrazole
- 3,4,5-TRIPHENYLPYRAZOLE
- 1H-Pyrazole,3,4,5-triphenyl
- 3,4,5-trihenylpyrazole
- 3,4,5-Triphenyl-1H-pyrazol
- 3,4,5-Triphenyl-pyrazol
- NSC 117229
- SCHEMBL5231898
- 18076-30-7
- Q63409829
- DTXSID50297665
- NSC-117229
- NSC117229
- SR-01000509415
- NAFYHLQTAPLJKI-UHFFFAOYSA-N
- 3,4,5-Triphenyl-1H-pyrazole #
- SR-01000509415-1
- FT-0712821
-
- Inchi： 1S/C21H16N2/c1-4-10-16(11-5-1)19-20(17-12-6-2-7-13-17)22-23-21(19)18-14-8-3-9-15-18/h1-15H,(H,22,23)
- InChI Key： NAFYHLQTAPLJKI-UHFFFAOYSA-N
- SMILES： N1C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 296.13100
- Monoisotopic Mass: 296.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- Density: 1.153
- Boiling Point: 445.8°Cat760mmHg
- Flash Point: 194.2°C
- Refractive Index: 1.64
- PSA: 28.68000
- LogP: 5.41070
1H-Pyrazole,3,4,5-triphenyl- Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Pyrazole,3,4,5-triphenyl- Related Literature
-
Carlos D. García-Mejía,Eduardo Hernández-Vázquez,Javier Alejandro Ibarra-Hernández,Atl Tarbuck-Valle,María T. Ramírez-Apán Org. Biomol. Chem. 2023 21 6205
-
2. Photochemistry of N-heterocycles. Part 1. Synthesis and photochemistry of some 2(4),5-dihydro-1,2,4-triazines. X-Ray molecular structure of 1-(4-methyl-3,5,6-triphenyl-1,4,5,6-tetrahydro-1,2,4-triazin-6-yl)ethanolJózsef Nagy,József Nyitrai,Pál Kolonits,Károly Lempert,Anna Gergely,László Párkányi,Alajos Kálmán J. Chem. Soc. Perkin Trans. 1 1988 3267
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